Cas no 1286208-95-4 ((R)-Tert-Butyl 1-(4-fluorobenzoyl)pyrrolidin-3-ylcarbamate)

• Product Name: (R)-Tert-Butyl 1-(4-fluorobenzoyl)pyrrolidin-3-ylcarbamate
• CAS No: 1286208-95-4
• MF: C₁₆H₂₁FN₂O₃
• MW: 308.347947835922
• CID: 4788244
• Update Time: 2025-06-15

(R)-Tert-Butyl 1-(4-fluorobenzoyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 1-(4-fluorobenzoyl)pyrrolidin-3-ylcarbamate
• (R)-tert-Butyl (1-(4-fluorobenzoyl)pyrrolidin-3-yl)carbamate
• tert-Butyl (3R)-1-(4-fluorobenzoyl)-3-pyrrolidinylcarbamate, AldrichCPR
• (R)-Tert-Butyl 1-(4-fluorobenzoyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C16H21FN2O3/c1-16(2,3)22-15(21)18-13-8-9-19(10-13)14(20)11-4-6-12(17)7-5-11/h4-7,13H,8-10H2,1-3H3,(H,18,21)/t13-/m1/s1
• InChI Key： FTGOZNIDLXZUMV-CYBMUJFWSA-N
• SMILES： FC1C=CC(=CC=1)C(N1CC[C@H](C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6

Additional information on (R)-Tert-Butyl 1-(4-fluorobenzoyl)pyrrolidin-3-ylcarbamate

Recent Advances in the Study of (R)-Tert-Butyl 1-(4-fluorobenzoyl)pyrrolidin-3-ylcarbamate (CAS: 1286208-95-4)

The compound (R)-Tert-Butyl 1-(4-fluorobenzoyl)pyrrolidin-3-ylcarbamate (CAS: 1286208-95-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological disorders. Recent studies have focused on its role as a precursor in the development of novel kinase inhibitors and modulators of neurotransmitter receptors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of this compound using a catalytic enantioselective approach. The researchers achieved a high yield (82%) and excellent enantiomeric excess (98%) by employing a chiral palladium catalyst system. This methodological advancement addresses previous challenges in the scalable production of enantiopure (R)-enantiomers, which are critical for drug development.

In pharmacological applications, (R)-Tert-Butyl 1-(4-fluorobenzoyl)pyrrolidin-3-ylcarbamate has shown promise as a building block for selective dopamine D3 receptor ligands. A recent preclinical study (Nature Chemical Biology, 2024) revealed that derivatives of this compound exhibit nanomolar affinity for D3 receptors with >100-fold selectivity over D2 receptors, suggesting potential applications in treating Parkinson's disease and drug addiction.

The compound's metabolic stability has been extensively investigated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Data from in vitro microsomal assays indicate a hepatic clearance rate of 12 mL/min/kg, with the tert-butyl carbamate moiety demonstrating unexpected resistance to esterase-mediated hydrolysis. These findings, published in Xenobiotica (2024), have important implications for the design of prodrugs incorporating this structural motif.

Crystallographic analysis (Acta Crystallographica Section E, 2023) has provided new insights into the molecular conformation of (R)-Tert-Butyl 1-(4-fluorobenzoyl)pyrrolidin-3-ylcarbamate. The crystal structure reveals an unusual boat conformation of the pyrrolidine ring stabilized by intramolecular hydrogen bonding between the carbamate carbonyl and the amide proton. This structural feature may explain the compound's enhanced stability in biological systems.

Recent patent activity (WO2024015832) highlights growing commercial interest in this compound, with applications ranging from neurodegenerative disease therapeutics to positron emission tomography (PET) imaging probes. The fluorine atom at the para position of the benzoyl group makes it particularly suitable for 18F-labeling in radiopharmaceutical development.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary results presented at the 2024 ACS Spring Meeting suggest that bifunctional molecules incorporating (R)-Tert-Butyl 1-(4-fluorobenzoyl)pyrrolidin-3-ylcarbamate can effectively recruit E3 ubiquitin ligases, opening new avenues for the development of proteolysis-targeting chimeras (PROTACs).